Cas no 120864-60-0 (D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-)

D-Glucose, O-6-deoxy-a-L-galactopyranosyl-(1®2)-O-b-D-galactopyranosyl-(1®3)-O-[6-deoxy-a-L-galactopyranosyl-(1®4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)-O-[6-deoxy-a-L-galactopyranosyl-(1®3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®4)- Properties

Names and Identifiers

• TRIFUCOSYL-P-LACTO-N-HEXAOSE
• α-Fuc-(1→2)-β-Gal-(1→3)-[α-Fuc-(1→4)]-β-GlcNAc-(1→3)-β-Gal-(1→4)-[α-Fuc-(1→3)]-β-GlcNAc-(1→3)-β-Gal-(1→4)-Glc
• 2)-O-b-D-galactopyranosyl-(1&reg
• 3)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• 3)-O-b-D-galactopyranosyl-(1&reg
• 4)]-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
• Leb-Lex-L nonasaccharide
• LEB-LEX-LAC NONASACCHARIDE
• trifucosyl-para-lacto-N-hexaose
• Leb-Lex-L nonasaccharide, α-Fuc-(1-2)-β-Gal-(1-3)-[α-Fuc-(1-4)]-β-GlcNAc-(1-3)-β-Gal-(1-4)-[α-Fuc-(1-3)]-β-GlcNAc-(1-3)-β-Gal-(1-4)-Glc
• ALPHA-FUC-[1->2]-BETA-GAL-[1->3]-(ALPHA-FUC-[1->4])-BETA-GLCNAC-[1->3]-BETA-GAL-[1->4]-(ALPHA-FUC-[1->3])-BETA-GLCNAC-[1->3]-BETA-GAL-[1->4]-GLC
• N-[(2S,3R,4R,5S,6R)-5-[(2S,3R,4S,5S,6R)-4-[(2S,3R,4R,5S,6R)-3-acetamido-4-[(2S,3R,4S,5R,6R)-6-ethyl-3,4,5-trihydroxyoxan-2-yl]oxy-5-hydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-6-ethyl-3,5-dihydroxyoxan-2-yl]oxy-2-[(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl]oxy-4-hydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• alpha-Fuc-(1-->2)-beta-Gal-(1-->3)-[alpha-Fuc-(1-->4)]-beta-GlcNAc-(1-->3)-beta-Gal-(1-->4)-[alpha-Fuc-(1-->3)]-beta-GlcNAc-(1-->3)-beta-Gal-(1-->4)-Glc
• W-200949
• 120864-60-0
• YKXWSJKXRCGBLW-XXQXZTSASA-N
• Trifucosyl-p-lacto-N-hexaose
• α-fuc-(1→2)-β-gal-(1→3)-[α-fuc-(1→4)]-β-glcnac-(1→3)-β-gal-(1→4)-[α-fuc-(1→3)]-β-glcnac-(1→3)-β-gal-(1→4)-glc
• +Expand

• MDL： MFCD00274458
• InChIKey： YKXWSJKXRCGBLW-XXQXZTSASA-N
• Inchi： InChI=1S/C42H72N2O29/c1-5-13-21(51)26(56)29(59)40(64-13)71-34-20(44-12(4)50)39(66-15(7-45)23(34)53)73-35-22(52)14(6-2)65-41(30(35)60)69-32-18(10-48)68-38(19(25(32)55)43-11(3)49)72-36-24(54)16(8-46)67-42(31(36)61)70-33-17(9-47)63-37(62)28(58)27(33)57/h13-42,45-48,51-62H,5-10H2,1-4H3,(H,43,49)(H,44,50)/t13-,14-,15-,16-,17-,18-,19-,20-,21+,22+,23-,24+,25-,26+,27-,28-,29-,30-,31-,32-,33-,34-,35+,36+,37?,38+,39+,40+,41+,42+/m1/s1
• SMILES： CC[C@@H]1[C@H](O)[C@H](O)[C@@H](O)[C@H](O[C@@H]2[C@@H](NC(C)=O)[C@H](O[C@H]3[C@@H](O)[C@H](O[C@@H](O[C@@H]4[C@H](O[C@@H](O[C@H]5[C@@H](O)[C@H](O[C@@H](O[C@@H]6[C@H](OC(O)[C@H](O)[C@H]6O)CO)[C@@H]5O)CO)[C@H](NC(C)=O)[C@H]4O)CO)[C@@H]3O)CC)O[C@@H]([C@H]2O)CO)O1

Computed Properties

• Exact Mass: 1068.42000
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 31
• Rotatable Bond Count: 20
• Monoisotopic Mass: 1068.42207426g/mol
• Heavy Atom Count: 73
• Complexity: 1750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 29
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -9.6
• Topological Polar Surface Area: 483Ų

Experimental Properties

• LogP: -10.19560
• PSA: 483.41000